Cas no 1354020-12-4 ((S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide)

• Product Name: (S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide
• CAS No: 1354020-12-4
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 2159343
• Update Time: 2025-07-19

(S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-n-[4-(acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide
• (1R,4R)-(S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide
• (S)-2-Amino-N-(4-(N-methylacetamido)cyclohexyl)propanamide
• AM96880
• AM101878
• (S)-N-[4-(acetylmethylamino)cyclohexyl]-2-aminopropanamide
• N-{trans-4-[Acetyl(methyl)amino]cyclohexyl}-L-alaninamide
• (1R,4R)-(S)-N-[4-(acetylmethylamino)cyclohexyl]-2-aminopropanamide
• (S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide

• Inchi： 1S/C12H23N3O2/c1-8(13)12(17)14-10-4-6-11(7-5-10)15(3)9(2)16/h8,10-11H,4-7,13H2,1-3H3,(H,14,17)/t8-,10?,11?/m0/s1
• InChI Key： ZVWGBCUAPMOKOQ-PUSIOWJLSA-N
• SMILES： O=C(C)N(C)C1CCC(CC1)NC([C@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 75.4

Additional information on (S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide

Introduction to (S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1354020-12-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, (S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide, provides a detailed insight into its structural framework and stereochemistry. This introduction aims to explore the compound's structure, synthesis, biological activities, and its potential applications, all while integrating the latest research findings to highlight its importance in contemporary scientific endeavors.

At the core of understanding this compound lies its molecular structure. The presence of an N-[4-(Acetyl-methyl-amino)-cyclohexyl] moiety suggests a complex tertiary amine structure, which is often associated with enhanced binding affinity and selectivity in biological systems. The chiral center at the (S)-configuration further adds a layer of specificity, making this compound a candidate for enantioselective drug design. This stereochemical feature is particularly crucial in pharmaceuticals, where the biological activity of a drug can be profoundly influenced by its chirality.

The synthesis of such intricate molecules is a testament to the advancements in organic chemistry. The synthesis of (S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide typically involves multi-step reactions, including chiral resolution or asymmetric synthesis techniques. These methods require precise control over reaction conditions to ensure high yield and enantiomeric purity. Recent developments in catalytic asymmetric synthesis have made it possible to achieve these conditions more efficiently, thereby reducing the environmental impact and cost associated with such syntheses.

Beyond its structural complexity, this compound has shown promising biological activities. The amide functional group and the cyclohexyl ring are known to interact favorably with various biological targets. For instance, amides are frequently found in bioactive molecules due to their ability to form hydrogen bonds, which is essential for receptor binding. The cyclohexyl ring, on the other hand, can contribute to steric hindrance and improve metabolic stability, making it an attractive feature in drug design.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. Its structural features make it a suitable candidate for targeting enzymes involved in critical metabolic pathways. For example, modifications at the acetyl-methyl-amino group could lead to enhanced binding affinity to specific enzymes, thereby modulating their activity. Such enzyme inhibition is a common strategy in drug development aimed at treating various diseases, including cancer and inflammatory disorders.

In addition to enzyme inhibition, this compound has also shown potential in modulating signal transduction pathways. Signal transduction is a complex network of interactions that govern cellular responses to external stimuli. By targeting specific components of these pathways, it may be possible to develop treatments for diseases that involve aberrant signaling, such as neurological disorders and autoimmune diseases. The chiral nature of the molecule ensures that it can selectively interact with specific stereoisomers of these targets, thereby increasing therapeutic efficacy while minimizing side effects.

The role of computational chemistry in understanding and designing molecules like (S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide cannot be overstated. Advanced computational methods allow researchers to predict molecular properties, simulate interactions with biological targets, and optimize synthetic routes before conducting experimental work. This approach not only saves time and resources but also enables the design of molecules with tailored properties. For instance, molecular dynamics simulations can provide insights into how this compound might behave within a biological environment, helping to refine its design for better bioavailability and target engagement.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in chemical biology research, where it can be used as a probe to study enzyme mechanisms or as a lead compound for developing new drugs. The ability to modify various parts of its structure allows researchers to explore a wide range of biological activities without starting from scratch each time. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are key.

As our understanding of biological systems continues to grow, so does the demand for sophisticated tools like (S)-N-[4-(Acetyl-methyl-amino)-cyclohexyl]-2-amino-propionamide. Emerging fields such as precision medicine rely on such compounds to develop personalized treatments tailored to individual patients' needs. By leveraging the structural diversity offered by molecules like this one, researchers can identify compounds that target specific genetic or molecular profiles associated with diseases.

In conclusion, the compound with CAS number 1354020-12-4 represents an exciting advancement in chemical biology and pharmaceutical research. Its complex structure, stereochemical precision, and promising biological activities make it a valuable asset in developing novel therapeutic agents. As research continues to uncover new applications for this molecule and similar ones derived from it, we can expect further breakthroughs that will enhance our ability to treat diseases effectively while minimizing side effects.